Cas no 2098083-99-7 (3-(3,5-Dimethyl-1,2-oxazol-4-yl)-2,2-dimethylpropan-1-amine hydrochloride)

• Product Name: 3-(3,5-Dimethyl-1,2-oxazol-4-yl)-2,2-dimethylpropan-1-amine hydrochloride
• CAS No: 2098083-99-7
• MF: C₁₀H₁₉ClN₂O
• MW: 218.723661661148
• CID: 5728309
• PubChem ID: 122240201
• Update Time: 2025-10-21

3-(3,5-Dimethyl-1,2-oxazol-4-yl)-2,2-dimethylpropan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-dimethyl-1,2-oxazol-4-yl)-2,2-dimethylpropan-1-amine hydrochloride
• AKOS040813363
• 3-(3,5-dimethyl-1,2-oxazol-4-yl)-2,2-dimethylpropan-1-amine;hydrochloride
• 2098083-99-7
• F2147-6367
• 3-(3,5-Dimethyl-1,2-oxazol-4-yl)-2,2-dimethylpropan-1-amine hydrochloride

• Inchi： 1S/C10H18N2O.ClH/c1-7-9(8(2)13-12-7)5-10(3,4)6-11;/h5-6,11H2,1-4H3;1H
• InChI Key： HGHKXLCUFZIDRT-UHFFFAOYSA-N
• SMILES： Cl.O1C(C)=C(C(C)=N1)CC(C)(C)CN

Computed Properties

• Exact Mass: 218.1185909g/mol
• Monoisotopic Mass: 218.1185909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52Ų

Additional information on 3-(3,5-Dimethyl-1,2-oxazol-4-yl)-2,2-dimethylpropan-1-amine hydrochloride

Research Brief on 3-(3,5-Dimethyl-1,2-oxazol-4-yl)-2,2-dimethylpropan-1-amine hydrochloride (CAS: 2098083-99-7)

In recent years, the compound 3-(3,5-Dimethyl-1,2-oxazol-4-yl)-2,2-dimethylpropan-1-amine hydrochloride (CAS: 2098083-99-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique isoxazole and dimethylpropanamine structural motifs, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

The synthesis of 3-(3,5-Dimethyl-1,2-oxazol-4-yl)-2,2-dimethylpropan-1-amine hydrochloride involves a multi-step process that includes the formation of the isoxazole ring followed by amine functionalization and subsequent salt formation. Recent studies have optimized these synthetic pathways to improve yield and purity, which are critical for pharmaceutical development. Advanced analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry have been employed to confirm the structural integrity of the compound.

Pharmacologically, this compound has demonstrated notable activity as a modulator of specific neurotransmitter systems. Preliminary in vitro and in vivo studies suggest its potential as a therapeutic agent for neurological disorders, including anxiety and depression. The compound's ability to interact with serotonin and dopamine receptors has been a focal point of recent investigations, with some studies indicating a favorable safety profile and minimal off-target effects.

In addition to its neurological applications, 3-(3,5-Dimethyl-1,2-oxazol-4-yl)-2,2-dimethylpropan-1-amine hydrochloride has also been explored for its anti-inflammatory and analgesic properties. Research has shown that the compound can inhibit key inflammatory mediators, making it a candidate for treating chronic inflammatory conditions. These findings are supported by robust preclinical data, though further clinical trials are necessary to validate these effects in humans.

Despite its promise, challenges remain in the development of this compound. Issues such as bioavailability, metabolic stability, and potential drug-drug interactions need to be addressed in future studies. Researchers are also investigating novel formulations and delivery systems to enhance the compound's therapeutic efficacy and patient compliance.

In conclusion, 3-(3,5-Dimethyl-1,2-oxazol-4-yl)-2,2-dimethylpropan-1-amine hydrochloride represents a versatile and promising candidate in the pharmaceutical pipeline. Its multifaceted pharmacological profile underscores the importance of continued research to fully elucidate its mechanisms of action and therapeutic potential. The integration of cutting-edge synthetic and analytical methodologies will be pivotal in advancing this compound toward clinical applications.